Eph-like receptor tyrosine kinase hEphB1b (422-432)
Description
Ephrin type-B receptor 1
Scientific Research Applications
Role in Cell Signaling and Development
Eph receptors, including hEphB1b, play a crucial role in cell signaling. They are involved in various developmental processes, such as cell segregation, migration, and axon guidance. Phosphorylation of specific tyrosine residues within the kinase and juxtamembrane domains of Eph receptors is critical for regulating their biological and catalytic activities (Binns et al., 2000). Additionally, the interaction between Eph receptors and their ligands (ephrins) is integral to various developmental functions, including tissue patterning and angiogenesis (Fox & Kandpal, 2004).
Involvement in Cancer Development and Progression
Eph receptors and ephrin ligands are significant regulators in the development and progression of cancer. Changes in the expression profiles of Eph receptors and ephrin ligands can correlate with cell phenotypes and have potential applications in tumor diagnostics (Fox & Kandpal, 2004). Moreover, the expression of a kinase-defective Eph-like receptor in normal human brain tissue suggests diverse functions beyond pathological states (Matsuoka et al., 1997).
Potential in Therapeutic Targeting and Prognostics
Eph receptors, including hEphB1b, have shown potential as markers for the clinical prognosis of diseases like breast cancer. The expression of EphB receptors, particularly EphB2, has been associated with worse outcomes in specific cancer patients, indicating their potential as prognostic indicators (Pérez-Tenorio et al., 2014).
Impact on Cell Adhesion and Migration
Eph receptors influence cell adhesion and migration. The binding of Eph receptors to their ephrin ligands on CD4+ T cells stimulates chemotaxis and affects actin polymerization, suggesting a role in transendothelial migration (Aasheim et al., 2005).
Contribution to Nervous System Development
Eph receptors are involved in the pathfinding of axons in the mammalian central nervous system, demonstrating their critical role in the development of neural pathways (Henkemeyer et al., 1996).
properties
sequence |
APSTVPIMHQV |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Eph-like receptor tyrosine kinase hEphB1b (422-432) |
Origin of Product |
United States |
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